Cas no 1802630-16-5 (1,5-Di-Tert-butyl-2,4-bis(heptyloxy)benzene)

• Product Name: 1,5-Di-Tert-butyl-2,4-bis(heptyloxy)benzene
• CAS No: 1802630-16-5
• MF: C₂₈H₅₀O₂
• MW: 418.695409297943
• MDL: MFCD29991204
• CID: 4705476
• Update Time: 2025-07-01

1,5-Di-Tert-butyl-2,4-bis(heptyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,5-di-Tert-butyl-2,4-bis(heptyloxy)benzene
• 1,5-Di-Tert-butyl-2,4-bis(heptyloxy)benzene

• MDL： MFCD29991204
• Inchi： 1S/C28H50O2/c1-9-11-13-15-17-19-29-25-22-26(30-20-18-16-14-12-10-2)24(28(6,7)8)21-23(25)27(3,4)5/h21-22H,9-20H2,1-8H3
• InChI Key： AAMSHEGLMGDAEN-UHFFFAOYSA-N
• SMILES： O(CCCCCCC)C1C=C(C(=CC=1C(C)(C)C)C(C)(C)C)OCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 16
• Complexity: 379
• Topological Polar Surface Area: 18.5

Additional information on 1,5-Di-Tert-butyl-2,4-bis(heptyloxy)benzene

Introduction to 1,5-Di-Tert-butyl-2,4-bis(heptyloxy)benzene (CAS No. 1802630-16-5)

1,5-Di-Tert-butyl-2,4-bis(heptyloxy)benzene, identified by the chemical compound code CAS No. 1802630-16-5, is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of biphenyl derivatives, characterized by its unique structural configuration that includes both tert-butyl and heptyloxy substituents. The presence of these bulky groups imparts distinct physicochemical properties, making it a subject of interest for various applications in industrial and laboratory settings.

The synthesis and characterization of 1,5-Di-Tert-butyl-2,4-bis(heptyloxy)benzene have been extensively studied to understand its reactivity and potential utility. The molecular structure, featuring a central benzene ring substituted at the 1 and 5 positions with tert-butyl groups and at the 2 and 4 positions with heptyloxy chains, contributes to its stability and solubility characteristics. These attributes are particularly relevant in contexts where thermal and chemical resistance are paramount.

Recent advancements in the field of polymer chemistry have highlighted the role of such biphenyl derivatives as additives or monomers in the development of high-performance polymers. The bulky substituents in 1,5-Di-Tert-butyl-2,4-bis(heptyloxy)benzene can enhance the material's resistance to UV degradation and improve its mechanical strength, making it a promising candidate for applications in coatings, adhesives, and specialty plastics. The heptyloxy groups, in particular, contribute to hydrophobicity and thermal stability, which are critical factors in material selection for industrial applications.

In pharmaceutical research, the structural motifs present in 1,5-Di-Tert-butyl-2,4-bis(heptyloxy)benzene have been explored for their potential biological activity. While this compound itself may not exhibit direct therapeutic effects, its derivatives have been investigated as scaffolds for drug discovery. The tert-butyl groups can serve as handles for further functionalization, allowing chemists to modify the molecule's properties to target specific biological pathways. Additionally, the biphenyl core is a common structural feature in many bioactive molecules, suggesting that derivatives of this compound could possess interesting pharmacological profiles.

The synthesis of 1,5-Di-Tert-butyl-2,4-bis(heptyloxy)benzene typically involves multi-step organic reactions, including Friedel-Crafts alkylation and etherification processes. These synthetic routes require careful optimization to ensure high yields and purity. Advanced techniques such as spectroscopic methods (NMR, IR) and chromatographic purification are employed to confirm the structure and composition of the final product. The availability of high-purity CAS No. 1802630-16-5 samples is crucial for downstream applications where impurities could adversely affect performance.

From an environmental perspective, the biodegradability and ecological impact of 1,5-Di-Tert-butyl-2,4-bis(heptyloxy)benzene are important considerations. The presence of long-chain alkyl groups like heptyloxy suggests that the compound may have a higher persistence in the environment compared to shorter-chain analogs. However, ongoing research aims to develop greener synthetic methodologies that minimize waste and reduce environmental footprint. Additionally, studies on the degradation pathways of this compound can provide insights into its long-term behavior in ecosystems.

The commercial significance of 1,5-Di-Tert-butyl-2,4-bis(heptyloxy)benzene is underscored by its increasing demand in specialized industries. Manufacturers supplying CAS No. 1802630-16-5 must adhere to stringent quality control measures to meet industry standards. These measures include rigorous testing for purity, heavy metal content, and residual solvents. Furthermore，the compound's stability under various storage conditions is critical for ensuring its shelf life and performance consistency.

In conclusion，the multifaceted properties of 1，5-Di-Tert-butyl-2，4-bis(heptyloxy)benzene make it a valuable asset in both industrial and research settings。 Its unique structure，combining bulkiness with hydrophobicity，offers advantages in polymer science，while its potential as a pharmacological scaffold adds to its scientific relevance。 As research continues to uncover new applications，the importance of high-quality CAS No．1802630—16—5 will only grow，underscoring its role as a key compound in modern chemistry．